Cas no 2248328-13-2 (1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 2248328-13-2
• MF: C₁₄H₁₆ClNO₄
• MW: 297.734143257141
• CID: 6000998
• PubChem ID: 137940413
• Update Time: 2025-05-19

1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248328-13-2
• EN300-6509180
• 6-Chloro-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-5-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid

• Inchi： 1S/C14H16ClNO4/c1-14(2,3)20-13(19)16-5-4-8-6-9(12(17)18)10(15)7-11(8)16/h6-7H,4-5H2,1-3H3,(H,17,18)
• InChI Key： CEIJPUIESIFVRX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC2=C(C=1)N(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 297.0767857g/mol
• Monoisotopic Mass: 297.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid

Comprehensive Overview of 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 2248328-13-2)

1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 2248328-13-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of indole derivatives, which are known for their significant biological activities and applications in drug discovery. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality makes it a versatile intermediate for the synthesis of more complex molecules.

The structural features of this compound include a 6-chloro substitution on the indole ring, which enhances its reactivity and potential for further functionalization. Researchers often employ 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid in the development of small molecule inhibitors, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways. Its CAS No. 2248328-13-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

In recent years, the demand for indole-based compounds has surged due to their role in designing next-generation therapeutics. This compound’s unique combination of a Boc-protected amine and a carboxylic acid moiety allows for selective modifications, making it a valuable building block in peptide coupling reactions and heterocyclic chemistry. Its stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

From an industrial perspective, 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such intermediates with minimal waste generation. This aligns with the broader trend of environmentally conscious chemical manufacturing, a topic of high interest among academic and industrial stakeholders.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring high purity and consistency for research applications. Its CAS No. 2248328-13-2 serves as a unique identifier in regulatory and safety documentation, facilitating its global trade and use in compliant laboratories.

Given the rising interest in personalized medicine and targeted drug delivery, the relevance of 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid is expected to grow. Its structural motifs are being investigated for their potential in bioconjugation and prodrug development, addressing challenges in bioavailability and therapeutic efficacy. This positions the compound as a key player in advancing precision medicine initiatives.

In summary, 1-[(tert-butoxy)carbonyl]-6-chloro-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 2248328-13-2) is a multifaceted chemical entity with broad applications in drug discovery and organic synthesis. Its unique properties and adaptability to modern synthetic methodologies underscore its importance in contemporary research, making it a subject of ongoing scientific exploration and innovation.